Cas no 1039415-18-3 (tert-Butyl 2-formylbenzyl(methyl)carbamate)

• Product Name: tert-Butyl 2-formylbenzyl(methyl)carbamate
• CAS No: 1039415-18-3
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 1090842
• PubChem ID: 72183191
• Update Time: 2025-06-11

tert-Butyl 2-formylbenzyl(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-formylbenzyl(methyl)carbamate
• tert-butyl N-[(2-formylphenyl)methyl]-N-methylcarbamate
• tert-Butyl [(2-formylphenyl)methyl]methylcarbamate
• SCHEMBL23257383
• 1039415-18-3
• tert-Butyl2-formylbenzyl(methyl)carbamate
• DTXSID20858681
• tert-butyl (2-formylbenzyl)(methyl)carbamate

• Inchi： 1S/C14H19NO3/c1-14(2,3)18-13(17)15(4)9-11-7-5-6-8-12(11)10-16/h5-8,10H,9H2,1-4H3
• InChI Key： HFJHQGQJIIXISO-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC1C=CC=CC=1C=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-Butyl 2-formylbenzyl(methyl)carbamate

Comprehensive Overview of tert-Butyl 2-formylbenzyl(methyl)carbamate (CAS No. 1039415-18-3)

In the realm of organic chemistry and pharmaceutical intermediates, tert-Butyl 2-formylbenzyl(methyl)carbamate (CAS No. 1039415-18-3) stands out as a versatile compound with significant applications. This carbamate derivative is particularly notable for its role in synthesizing complex molecules, including drug candidates and agrochemicals. Its molecular structure, featuring a formyl group and a tert-butyl carbamate moiety, makes it a valuable building block in modern organic synthesis.

The compound's CAS number 1039415-18-3 is a unique identifier that ensures precise classification in chemical databases. Researchers and manufacturers often search for this intermediate due to its relevance in peptide coupling and protecting group strategies. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with the global push for sustainable chemical processes.

One of the most frequently asked questions about tert-Butyl 2-formylbenzyl(methyl)carbamate revolves around its stability and storage conditions. Studies suggest that the compound should be stored under inert conditions at low temperatures to prevent degradation. Additionally, its solubility in common organic solvents like dichloromethane and tetrahydrofuran makes it highly adaptable for various laboratory applications.

The rise of AI-driven drug discovery has further highlighted the importance of compounds like tert-Butyl 2-formylbenzyl(methyl)carbamate. Computational models often rely on such intermediates to predict molecular interactions and reaction pathways. This synergy between experimental and theoretical chemistry underscores the compound's relevance in cutting-edge research.

From an industrial perspective, the demand for high-purity intermediates like this carbamate derivative has grown significantly. Quality control protocols, including HPLC analysis and NMR spectroscopy, are critical to ensuring its suitability for large-scale production. Manufacturers are also exploring cost-effective synthesis routes to meet the needs of the pharmaceutical and biotechnology sectors.

In summary, tert-Butyl 2-formylbenzyl(methyl)carbamate (CAS No. 1039415-18-3) is a pivotal compound in organic synthesis, with applications spanning drug development, material science, and beyond. Its unique properties and adaptability make it a subject of ongoing research and innovation, particularly in the context of sustainable chemistry and advanced manufacturing.